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Compound of Interest

1-Bromo-4-(chloromethyl)-2-
Compound Name:
methylbenzene

Cat. No.: B169578

Disclaimer: Specific safety and toxicological data for 1-Bromo-4-(chloromethyl)-2-
methylbenzene is not readily available in public databases. This guide has been compiled by
extrapolating information from structurally similar compounds, particularly other substituted
benzylic halides. The chloromethyl group attached to the benzene ring suggests the compound
is likely a reactive alkylating agent and should be handled with extreme caution as a potential
corrosive, irritant, and lachrymator. All recommendations should be followed in the context of a
thorough, site-specific risk assessment.

Chemical Identification and Physical Properties

1-Bromo-4-(chloromethyl)-2-methylbenzene is an aromatic organic compound. Due to the
lack of specific data for this molecule, the physical properties of structurally related compounds
are provided below for estimation purposes.
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Property Value Source Compound
Molecular Formula CsHsBrCl
Molecular Weight 223.51 g/mol

Likely a colorless to pale 4-Bromo-1-chloro-2-
Appearance o )

yellow liquid or solid methylbenzene
Boiling Point Data not available
Melting Point Data not available

- Likely insoluble in water; General property of similar

Solubility ] ]

soluble in organic solvents compounds

Hazard Identification

Based on analogous compounds containing a halomethyl-benzene moiety, 1-Bromo-4-
(chloromethyl)-2-methylbenzene is anticipated to be a hazardous substance. The primary
hazards are associated with its reactivity as a benzylic halide.

Anticipated GHS Hazard Classification:

Skin Corrosion/Irritation: Likely Category 1B or 2. Causes severe skin burns and irritation.[1]

Serious Eye Damage/Irritation: Likely Category 1. Causes serious eye damage.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Acute Toxicity: May be harmful if swallowed or inhaled.[3]
Hazard Statements (Anticipated):

e H314: Causes severe skin burns and eye damage.[1]

e H335: May cause respiratory irritation.[2]

e H302/332: Harmful if swallowed or if inhaled.[3]
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Signal Word:Danger

Experimental Protocols & Handling

Handling of this compound requires stringent safety measures to prevent contact and
inhalation. All operations should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[4][5]

General Handling Protocol:

o Preparation: Before handling, ensure a safety shower and eyewash station are readily
accessible.[5] Prepare all necessary equipment and reagents within a chemical fume hood.

[4]

o Personal Protective Equipment (PPE): Wear all required PPE as detailed in Section 5.
Gloves must be inspected for integrity before use.

o Dispensing: If the compound is a solid, carefully weigh it in the fume hood to avoid
generating dust. If it is a liquid, use a syringe or pipette for transfers. Avoid pouring, if
possible, to minimize splashing.

e Reactions: Reactions involving this chemical may be exothermic.[4] Ensure the reaction
vessel is appropriately sized and consider external cooling.

o Post-Handling: After use, decontaminate all equipment and work surfaces. Wash hands and
any potentially exposed skin thoroughly with soap and water.[3] Contaminated clothing
should be removed immediately and laundered separately before reuse.[1]

Storage:
» Store in a tightly closed, suitable container in a dry, cool, and well-ventilated place.[1]

o Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

[6]

¢ Do not store above eye level.[5]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The following equipment is mandatory when handling
1-Bromo-4-(chloromethyl)-2-methylbenzene.[7][8]

o Eye and Face Protection: Chemical splash goggles conforming to NIOSH or EN 166
standards are required.[9] Due to the corrosive nature of the compound, a full-face shield
must be worn in addition to goggles, especially when handling larger quantities or when
there is a significant splash risk.[4][7]

» Skin and Body Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect
gloves before use and use proper removal technique to avoid skin contact.

o Lab Coat/Apron: A chemical-resistant apron or lab coat must be worn.[8] For significant
splash hazards, impervious coveralls are recommended.

e Respiratory Protection: All work should be performed in a chemical fume hood to minimize
inhalation exposure.[5] If engineering controls are not sufficient or for emergency situations,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid
gases should be used.
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Start: Handling
1-Bromo-4-(chloromethyl)-2-methylbenzene

Use NIOSH-approved
Respirator

Minimum PPE:

- Chemical Splash Goggles
- Chemical-Resistant Gloves
- Lab Coat

Add Face Shield

Proceed with work

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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First-Aid Measures

In case of exposure, seek immediate medical attention and show the safety data sheet of a

similar compound to the attending physician.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If not breathing, give artificial respiration.

Skin Contact: Immediately remove all contaminated clothing.[1] Flush skin with plenty of
soap and water for at least 15 minutes.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and
easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting.[1] Wash out the mouth with water. Never give anything
by mouth to an unconscious person.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

Specific Hazards: Combustion may produce toxic and corrosive gases, including hydrogen
bromide, hydrogen chloride, and carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures: For any spill, evacuate personnel from the area and ensure

adequate ventilation. Remove all sources of ignition.

Minor Spills: Absorb with inert material (e.g., sand, vermiculite) and place in a suitable,
sealed container for disposal.[3]
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e Major Spills: Alert emergency responders.[3] Contain the spill to prevent entry into drains or
waterways. Clean-up should only be performed by trained personnel wearing appropriate
PPE.

Spill Detected

Assess Spill Size

Small & Contained\Large or Uncontained

Minor Spill Major Spill

Wear appropriate PPE . .
QGoggleS, T CoatD (Evacuate immediate area)
Cover with inert absorbent Alert Emergency

(e.g., sand, vermiculite) Services (e.g., EHS)

Collect into a sealed Secure area and
hazardous waste container prevent entry

. Await trained
Decontaminate area
response team

/
/
/

/

Spill Managed

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://datasheets.scbt.com/sc-280218.pdf
https://www.benchchem.com/product/b169578?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. biosynth.com [biosynth.com]

. capotchem.cn [capotchem.cn]

. datasheets.scbt.com [datasheets.scbt.com]

. safeti.com [safeti.com]

. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]
. fishersci.com [fishersci.com]

. sc.edu [sc.edu]

. chemicals.co.uk [chemicals.co.uk]

°
© [e0) ~ » (&) EEN w N =

. echemi.com [echemi.com]

« To cite this document: BenchChem. [Technical Guide: Safety and Handling of 1-Bromo-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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